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Compound of Interest

Compound Name: TFEB activator 1

Cat. No.: B1630255

For researchers, scientists, and drug development professionals utilizing TFEB activator 1,
this guide provides essential safety and logistical information to ensure safe handling, effective
use, and proper disposal. Adherence to these protocols is critical for minimizing risk and
maintaining a safe laboratory environment.

This document outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and disposal plans for TFEB activator 1 (CAS No. 39777-61-2). As a
potent small molecule compound, careful handling is paramount.

Personal Protective Equipment (PPE)

When working with TFEB activator 1 in a solid or solution form, a comprehensive suite of
personal protective equipment is mandatory to prevent skin and respiratory exposure.
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PPE Category Item

Specification

Eye Protection Safety Goggles

Must be splash-proof and
provide a complete seal

around the eyes.

Hand Protection Nitrile Gloves

Double-gloving is
recommended, with the outer
glove changed immediately

upon contamination.

Body Protection Laboratory Coat

Should be fully buttoned and
have tight-fitting cuffs.

Respiratory Protection Fume Hood

All handling of the solid
compound and preparation of
solutions must be conducted in

a certified chemical fume hood.

Operational Plan: From Recelipt to Use

A systematic approach to handling TFEB activator 1 will minimize the risk of exposure and

ensure the integrity of the compound.
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Step-by-Step Handling Procedure:

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks.

Storage: Store the compound in a cool, dry, and dark place as recommended by the supplier.
Preparation:

o Before handling, ensure you are wearing the appropriate PPE as detailed in the table
above.

o All manipulations of the solid compound, including weighing and transfer, must be
performed within a certified chemical fume hood to prevent inhalation of any airborne
particles.

o Solutions of TFEB activator 1 should be prepared fresh for each experiment, as the
compound may be unstable in solution.

Experimentation:

o When using the compound in cell culture or other experimental systems, continue to wear
appropriate PPE.

o Avoid the generation of aerosols.
Post-Experiment:

o Thoroughly decontaminate all surfaces and equipment that have come into contact with
the compound using an appropriate solvent and cleaning agent.

o Remove and dispose of PPE in the designated waste stream.

o Wash hands thoroughly with soap and water after completing work.

Quantitative Safety Data
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While a comprehensive Safety Data Sheet (SDS) for TFEB activator 1 is not publicly available,
some quantitative toxicity data has been reported.

. . Route of
Metric Value Species

Administration

LD50 (Median Lethal

175 mg/kg Rat Intravenous
Dose)

This LD50 value indicates a moderate level of acute toxicity. It is crucial to handle the
compound with care to avoid accidental exposure.

Disposal Plan

Proper disposal of TFEB activator 1 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste (unused compound, contaminated tips, etc.
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Waste Disposal Procedure:

e Solid Waste:

o Collect any unused solid TFEB activator 1 and any materials used for cleaning up spills
(e.g., absorbent pads, contaminated wipes) in a clearly labeled hazardous waste
container.

e Liquid Waste:

o Collect all solutions containing TFEB activator 1, including unused prepared solutions
and experimental media, in a designated, sealed, and clearly labeled hazardous waste
container.

e Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with
the compound should be disposed of as solid hazardous waste.

o Reusable glassware must be decontaminated by rinsing with a suitable solvent (e.g.,
ethanol or DMSO) to remove all traces of the compound. The rinsate must be collected
and disposed of as hazardous liquid waste.

» Final Disposal:

o All hazardous waste containers must be stored in a designated satellite accumulation area
until they are collected by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.

By adhering to these safety protocols, researchers can confidently and safely advance their
work with TFEB activator 1, contributing to the development of new therapies while prioritizing
personal and environmental safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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